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Compound of Interest

1-Amino-2-propanethiol
Compound Name:
hydrochloride

cat. No.: B1267210

In-Depth Technical Guide: 1-Amino-2-
propanethiol Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Amino-2-propanethiol hydrochloride is a chemical compound of interest within the broader
class of aminothiols. This technical guide provides a summary of its core chemical structure
and molecular weight. Despite extensive investigation, detailed experimental data regarding its
physicochemical properties, spectral characteristics, and specific biological activities are not
readily available in the public domain. This document presents the confirmed foundational data
and offers a general context on the potential relevance of aminothiols in research and drug
development, while clearly noting the existing data gaps for this specific molecule.

Chemical Structure and Molecular Properties

1-Amino-2-propanethiol hydrochloride is the hydrochloride salt of 1-Amino-2-propanethiol.
The structure consists of a propane backbone with an amino group attached to the first carbon
and a thiol group at the second carbon. The hydrochloride salt form enhances the stability and
solubility of the compound.

Chemical Structure:
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Molecular Formula: C3H10CINS[1]

Molecular Weight: 127.64 g/mol [1][2]

Physicochemical Data

A comprehensive set of experimentally determined physicochemical properties for 1-Amino-2-
propanethiol hydrochloride is not available in peer-reviewed literature or chemical
databases. The following table summarizes the available computed and basic data.

Property Value Source
Molecular Formula CsH10CINS [1]
Molecular Weight 127.64 g/mol [1112]
CAS Number 4146-16-1

Melting Point Data not available

Boiling Point Data not available

Water Solubility Data not available

Physical Appearance Data not available

Spectral Analysis

Detailed experimental spectral data (*H NMR, 3C NMR, Mass Spectrometry, IR) for 1-Amino-
2-propanethiol hydrochloride are not publicly available. For researchers planning to
synthesize or work with this compound, generating this analytical data would be a critical step
for structure confirmation and purity assessment.

Experimental Protocols

Detailed experimental protocols for the synthesis of 1-Amino-2-propanethiol hydrochloride
are not described in readily accessible scientific literature. General synthetic routes for
aminothiols may be adaptable, but a specific, validated protocol for this molecule has not been
identified. Similarly, no experimental protocols for its use in biological or chemical assays have
been found.
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Biological Activity and Signaling Pathways

There is no specific information in the scientific literature regarding the biological activity,
mechanism of action, or associated signaling pathways for 1-Amino-2-propanethiol
hydrochloride.

However, the broader class of aminothiols is known for various biological activities, primarily
related to their antioxidant and metal-chelating properties. These compounds can play a role in:

» Radioprotection: Some aminothiols can mitigate the damaging effects of ionizing radiation.

o Antioxidant Effects: The thiol group can act as a reducing agent, neutralizing reactive oxygen
species.

o Metal Chelation: Aminothiols can bind to heavy metal ions, a property utilized in the
treatment of heavy metal poisoning.

Due to the lack of specific data, a logical workflow for initial investigation of this compound is
proposed.
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Proposed workflow for the characterization of 1-Amino-2-propanethiol hydrochloride.

Conclusion

1-Amino-2-propanethiol hydrochloride is a sparsely documented chemical compound. While
its fundamental chemical identity is established, a significant void exists in the scientific
literature regarding its experimental properties, analytical data, and biological function. This
guide serves to summarize the available information and highlight the areas requiring further
investigation for researchers and professionals in drug development. The general properties of
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aminothiols suggest potential for antioxidant and chelating activities, but these have not been
experimentally confirmed for this specific molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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